![molecular formula C25H19BrF2N2O3 B2719285 4-bromo-N-(2,4-difluorophenyl)-N-(4-(1,3-dioxoisoindolin-2-yl)butyl)benzamide CAS No. 328110-49-2](/img/structure/B2719285.png)
4-bromo-N-(2,4-difluorophenyl)-N-(4-(1,3-dioxoisoindolin-2-yl)butyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-bromo-N-(2,4-difluorophenyl)-N-(4-(1,3-dioxoisoindolin-2-yl)butyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a synthetic compound that is commonly used in laboratory experiments to study its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
The compound has been involved in research focusing on the synthesis and characterization of new chemicals. For instance, research on thiourea derivatives highlighted their interaction with bacterial cells and their potential as novel antimicrobial agents with antibiofilm properties, demonstrating the broader chemical family's relevance in developing new therapeutic strategies (Limban, Marutescu, & Chifiriuc, 2011). Similarly, the study of crystal structure and theoretical studies of related compounds shows the detailed chemical characterization processes, including NMR, EI-MS, and FT-IR spectroscopy, contributing to the understanding of their molecular structure and interactions (Polo et al., 2019).
Anticancer and Antioxidant Activities
Compounds within this chemical family have been explored for their anticancer and antioxidant activities, with some demonstrating promising results against cancer cell lines and in scavenging free radicals. This suggests a potential for developing novel therapeutics or supplements based on these compounds (Gudipati, Anreddy, & Manda, 2011).
Potential in Material Science
The compound's derivatives have been utilized in material science, particularly in the synthesis of new classes of polymers. For example, optically active polyamides containing 1,3-dioxoisoindolin-2-yl units as pendent groups have been developed, showcasing the versatility of these compounds in creating materials with specific properties (Isfahani, Faghihi, Hajibeygi, & Bokaei, 2010).
Chemical Synthesis Applications
Moreover, the research on N-allyl-4-piperidyl benzamide derivatives, including the synthesis of novel non-peptide CCR5 antagonists, illustrates the compound's role in the development of new pharmaceutical agents, emphasizing its potential in drug discovery and medicinal chemistry (Cheng De-ju, 2014).
properties
IUPAC Name |
4-bromo-N-(2,4-difluorophenyl)-N-[4-(1,3-dioxoisoindol-2-yl)butyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19BrF2N2O3/c26-17-9-7-16(8-10-17)23(31)29(22-12-11-18(27)15-21(22)28)13-3-4-14-30-24(32)19-5-1-2-6-20(19)25(30)33/h1-2,5-12,15H,3-4,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWUWNYCCQYMMSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCN(C3=C(C=C(C=C3)F)F)C(=O)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19BrF2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.